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Compound of Interest

Compound Name: Fast Sulphon Black F

Cat. No.: B1349302

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fast Sulphon Black F is a bis-azo dye recognized for its utility as a metallochromic indicator,
particularly in complexometric titrations. Its distinct color change upon chelation with metal ions,
most notably copper(ll), makes it a subject of interest for spectrophotometric applications. This
technical guide provides an in-depth overview of the principles and methodologies for the
spectrophotometric analysis involving Fast Sulphon Black F, with a focus on its application in
the determination of copper(ll) ions.

Chemical and Physical Properties

Fast Sulphon Black F (Colour Index Number 26990) is a water-soluble anionic dye. Its
structure, rich in azo groups and sulfonic acid moieties, is responsible for its intense color and
its ability to form stable complexes with metal cations.

Property Value

Molecular Formula CsoH17N4Naz011S3
Molecular Weight 774.64 g/mol

Appearance Black to dark brown powder
Solubility Soluble in water
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Principle of Spectrophotometric Analysis

The spectrophotometric analysis of metal ions using Fast Sulphon Black F is based on the
significant shift in its visible absorption spectrum upon the formation of a metal-dye complex.
The free dye in solution typically exhibits a greenish-blue color, with an absorption maximum
(Amax) around 560 nm. When complexed with a metal ion such as copper(ll), the color of the
solution changes to purple or crimson, and the absorption maximum shifts to a longer
wavelength, approximately 620 nm.

This change in absorbance at a specific wavelength is directly proportional to the concentration
of the metal-dye complex, and consequently to the concentration of the metal ion in the
sample, in accordance with the Beer-Lambert Law.

Experimental Protocols

While Fast Sulphon Black F is well-documented as a titrimetric indicator, detailed validated
protocols for its use in quantitative spectrophotometric analysis, including published molar
absorptivity values, are not readily available in the literature. However, based on the known
chemistry of the dye and general spectrophotometric principles, a generalized protocol for the
determination of copper(ll) can be outlined.

Preparation of Reagents

o Stock Copper(ll) Solution (e.g., 1000 ppm): Dissolve a precisely weighed amount of a
soluble copper(ll) salt (e.g., CuSOa4-5H20) in deionized water in a volumetric flask.

e Fast Sulphon Black F Solution (e.g., 0.1% w/v): Dissolve a precisely weighed amount of
Fast Sulphon Black F in deionized water.

o Buffer Solution (pH 10): Prepare an ammonia-ammonium chloride buffer to maintain the
optimal pH for the formation of the copper(ll)-Fast Sulphon Black F complex.

Determination of Optimal Wavelength (Amax)

» Prepare two separate solutions: one containing a known concentration of Fast Sulphon
Black F in the pH 10 buffer, and another containing the same concentration of the dye and
an excess of copper(ll) ions in the pH 10 buffer.
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» Scan the absorbance of each solution across the visible spectrum (e.g., 400-800 nm) using a
spectrophotometer.

» The wavelength at which the copper(ll)-Fast Sulphon Black F complex shows maximum
absorbance (around 620 nm) should be selected for the quantitative analysis. At this
wavelength, the absorbance of the free dye should be minimal to reduce interference.

Construction of a Calibration Curve

o Prepare a series of standard solutions containing known, varying concentrations of
copper(ll).

e To each standard solution, add a fixed amount of the Fast Sulphon Black F solution and the
pH 10 buffer.

 Allow sufficient time for the complex formation to reach equilibrium.

o Measure the absorbance of each standard solution at the predetermined Amax (e.g., 620
nm) against a reagent blank (containing all components except the copper(ll) ions).

e Plot a graph of absorbance versus the concentration of copper(ll). This graph should be
linear and pass through the origin, as dictated by the Beer-Lambert Law.

Analysis of an Unknown Sample

o Prepare the unknown sample in the same manner as the standard solutions, adding the Fast
Sulphon Black F solution and the pH 10 buffer.

o Measure the absorbance of the sample at the Amax.

» Determine the concentration of copper(ll) in the unknown sample by interpolating its
absorbance value on the calibration curve.

Data Presentation

The following tables summarize the key spectrophotometric data for Fast Sulphon Black F
and provide a representative example of a calibration curve for the determination of copper(ll).
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Table 1: Spectrophotometric Characteristics of Fast Sulphon Black F

Species Color

Approximate Amax

Notes

Free Fast Sulphon )
Greenish-blue

~560 Nnm

Color observed in the

absence of

Black F complexing metal
ions.
General shift
Metal-Bound Fast ] observed upon
Varies (e.g., Purple) ~620 nm ) )
Sulphon Black F complexation with
metal ions.
Color observed in the
Copper(Il)-FSBF Not definitively presence of copper(ll)

Purple/Crimson
Complex

specified in literature

ions in an ammoniacal

solution.

Beryllium(Il)-FSBF

Complex

Blue-Violet

630 nm (for

measurement)

Absorbance is
measured at this
wavelength for the
determination of

beryllium.

Table 2: Representative Calibration Data for Copper(ll) Determination

Note: The following data is a hypothetical example to illustrate the expected results from a

spectrophotometric analysis, as a published, validated dataset for a calibration curve using

Fast Sulphon Black F is not available.
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Standard Concentration (mg/L)

Absorbance at 620 nm

0.0 0.000

1.0 0.152

2.0 0.305

3.0 0.458

4.0 0.610

5.0 0.763
Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the spectrophotometric determination

of an analyte using Fast Sulphon Black F.
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Caption: Experimental workflow for spectrophotometric analysis.

Logical Relationship: Beer-Lambert Law

The relationship between absorbance, concentration, and molar absorptivity is fundamental to

this analytical technique.
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Caption: Relationship of variables in the Beer-Lambert Law.

 To cite this document: BenchChem. [Spectrophotometric Analysis of Fast Sulphon Black F: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1349302#spectrophotometric-analysis-of-fast-
sulphon-black-f]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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